Cas no 138002-07-0 (Cyclohexanecarboxylic acid, 1,2-dihydroxy- (9CI))

Cyclohexanecarboxylic acid, 1,2-dihydroxy- (9CI) structure
138002-07-0 structure
Product Name:Cyclohexanecarboxylic acid, 1,2-dihydroxy- (9CI)
CAS No:138002-07-0
MF:C7H12O4
MW:160.167782783508
CID:1248001
PubChem ID:15174090
Update Time:2025-04-20

Cyclohexanecarboxylic acid, 1,2-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1,2-dihydroxy- (9CI)
    • SCHEMBL2832691
    • DB-275372
    • 138002-07-0
    • 1,2-DIHYDROXYCYCLOHEXANE-1-CARBOXYLIC ACID
    • Cyclohexanecarboxylic acid, 1,2-dihydroxy-
    • Inchi: 1S/C7H12O4/c8-5-3-1-2-4-7(5,11)6(9)10/h5,8,11H,1-4H2,(H,9,10)
    • InChI Key: BFEVGTMIYGOLSI-UHFFFAOYSA-N
    • SMILES: OC1(C(=O)O)CCCCC1O

Computed Properties

  • Exact Mass: 160.07356
  • Monoisotopic Mass: 160.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen